Cas no 93547-88-7 (Silanol, (1,1-dimethylethyl)diphenyl-)

• Product Name: Silanol, (1,1-dimethylethyl)diphenyl-
• CAS No: 93547-88-7
• MF: C₁₆H₂₀OSi
• MW: 256.414905548096
• CID: 752660
• PubChem ID: 608071
• Update Time: 2025-08-05

Silanol, (1,1-dimethylethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Silanol, (1,1-dimethylethyl)diphenyl-
• t-BUTYLDIPHENYLSILANOL
• tert-butyl-hydroxy-diphenylsilane
• 1-(1,1-Dimethylethyl)-1,1-diphenylsilanol (ACI)
• Silanol, (1,1-dimethylethyl)diphenyl- (9CI)
• tert-Butyldiphenylsilanol
• DTXSID40345922
• F87603
• tert-Butyl(diphenyl)silanol #
• t-butyldiphenylsilyl mono-alcohol
• 93547-88-7
• CS-0458752
• Diphenyl-t-Butylsilanol
• SCHEMBL152027
• t-Butyl-diphenyl-silanol
• TBDPSOH

• Inchi： 1S/C16H20OSi/c1-16(2,3)18(17,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,17H,1-3H3
• InChI Key： UNAYGNMKNYRIHL-UHFFFAOYSA-N
• SMILES： O[Si](C(C)(C)C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.128341792g/mol
• Monoisotopic Mass: 256.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on Silanol, (1,1-dimethylethyl)diphenyl-

Introduction to Silanol, (1,1-dimethylethyl)diphenyl and CAS No. 93547-88-7

Silanol, (1,1-dimethylethyl)diphenyl, is a specialized chemical compound characterized by its unique molecular structure and properties. This compound is identified by the CAS number 93547-88-7, which serves as a unique identifier in the chemical industry and scientific research. The molecular formula of this compound reflects its composition, which includes silanol functional groups and a diphenyl moiety attached to a tert-butyl group. This specific arrangement contributes to its distinct chemical behavior and potential applications in various fields.

The compound's structure is of significant interest due to the presence of both silanol and diphenyl groups. The silanol group, characterized by the formula -Si-OH, is known for its ability to participate in hydrogen bonding and hydrolysis reactions. These properties make it valuable in materials science, particularly in the development of silicon-based polymers and coatings. On the other hand, the diphenyl group adds aromatic stability and influences the compound's solubility and reactivity.

In recent years, there has been growing research interest in Silanol, (1,1-dimethylethyl)diphenyl, particularly in its role as an intermediate in organic synthesis. Its unique structure allows it to serve as a precursor for more complex molecules, making it useful in pharmaceuticals and agrochemicals. The tert-butyl group enhances the compound's stability under various conditions, which is crucial for industrial applications where harsh environments are common.

One of the most promising areas of research involving this compound is its application in nanotechnology. The ability of Silanol, (1,1-dimethylethyl)diphenyl to form stable self-assembled structures has been explored for creating novel materials with tailored properties. These materials could potentially be used in electronics, sensors, and even drug delivery systems. The compound's compatibility with other silicon-based materials makes it an attractive candidate for developing hybrid systems that combine the benefits of organic and inorganic chemistry.

The pharmaceutical industry has also shown interest in Silanol, (1,1-dimethylethyl)diphenyl due to its potential as a building block for active pharmaceutical ingredients (APIs). Researchers have been investigating its role in synthesizing molecules that exhibit anti-inflammatory and anti-cancer properties. The compound's ability to undergo selective reactions allows chemists to modify its structure in ways that can enhance biological activity. This flexibility makes it a valuable tool in drug discovery efforts.

Furthermore, environmental scientists are exploring the use of Silanol, (1,1-dimethylethyl)diphenyl as a component in green chemistry initiatives. Its biodegradability and low toxicity profile make it an appealing choice for developing eco-friendly products. For instance, it has been tested as a component in biodegradable coatings that can protect surfaces from corrosion without releasing harmful substances into the environment.

The industrial applications of this compound are also diverse. In the field of catalysis, Silanol, (1,1-dimethylethyl)diphenyl has been used as a ligand in transition metal-catalyzed reactions. Its steric bulk helps to control reaction selectivity, leading to higher yields of desired products. This property is particularly valuable in large-scale chemical manufacturing where efficiency and cost-effectiveness are critical.

Another area where this compound has found utility is in the production of specialty polymers. The silanol groups can participate in cross-linking reactions, creating materials with enhanced mechanical strength and thermal stability. These polymers are being explored for use in automotive components, aerospace materials, and construction materials where durability is essential.

Recent advancements in computational chemistry have also contributed to a better understanding of Silanol, (1,1-dimethylethyl)diphenyl's behavior. Molecular modeling studies have helped researchers predict how it will interact with other molecules under different conditions. This information is crucial for designing experiments that optimize its use in various applications.

The future prospects for Silanol, (1,1-dimethylethyl)diphenyl are promising as research continues to uncover new ways to utilize its unique properties. As synthetic methods improve and our understanding of its reactivity deepens，this compound is likely to play an increasingly important role in both academic research and industrial applications.